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Compound of Interest

Compound Name: SC66

Cat. No.: B1684005

Essential Safety and Handling Guide for SC66

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the Akt
inhibitor, SC66. The following procedures and recommendations are designed to ensure the
safe handling, use, and disposal of this compound in a laboratory setting.

Chemical Identifier and Hazard Information

Identifier Information

(2E,6E)-2,6-Bis(pyridin-4-

ylmethylene)cyclohexanone

Chemical Name

Synonym SC-66

CAS Number 871361-88-5
Molecular Formula C18H16N20
Molecular Weight 276.33 g/mol [1]

Hazard Summary

SC66 is classified as a hazardous substance and should be handled with care. The primary
hazards are:
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Harmful if swallowed (Acute toxicity - oral 4)

Causes skin irritation (Skin irritation 2)

Causes serious eye irritation (Eye irritation 2A)

May cause respiratory irritation (Specific target organ toxicity (single exposure) 3)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling SC66. The following equipment
should be used at all times:

Protection Type Specific Recommendations

Wear safety glasses with side shields or

Eye/Face Protection
goggles.[2]

Wear protective gloves (chemical-resistant, e.g.,
nitrile rubber) and a lab coat.[2][3]

Skin Protection

If dust is generated or exposure limits are
Respiratory Protection exceeded, use a NIOSH/MSHA-approved
respirator.[2][4]

Wear protective clothing to prevent skin contact.

Body Protection
[2]

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid form to avoid dust generation.

o Ensure that eyewash stations and safety showers are readily accessible.

Handling and Storage

Safe Handling Procedures:
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Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or fumes.

Wash hands thoroughly after handling.

Handle in accordance with good industrial hygiene and safety practices.[2]

Storage Conditions:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

e The recommended storage temperature is -20°C.[2]

Accidental Release and First Aid Measures

Spill Response:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE as outlined above.

o Contain the spill. For powder spills, cover with a plastic sheet to minimize spreading.[2]

o Clean up the spill using a method that does not generate dust (e.g., using a HEPA-filtered
vacuum or by gently wetting the powder). Place the spilled material into a suitable, labeled
container for waste disposal.

Clean the contaminated surface thoroughly.

First Aid:
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Exposure Route First Aid Measures

If swallowed, rinse mouth with water. Do NOT
Ingestion induce vomiting. Seek immediate medical

attention.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Remove contaminated clothing and wash the
) affected area with soap and plenty of water for
Skin Contact ) o
at least 15 minutes. If skin irritation occurs, seek

medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Disposal Plan

All waste containing SC66 must be treated as hazardous waste and disposed of in accordance
with local, state, and federal regulations.

Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, wipes, and plasticware) in a designated,
labeled hazardous waste container.

o Collect all liquid waste (e.g., solutions containing SC66) in a separate, labeled hazardous
waste container.

¢ Do not mix with other waste streams.

Disposal Procedure:
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o Ensure all waste containers are tightly sealed and properly labeled with the contents
("Hazardous Waste: SC66").

o Store waste in a designated, secure area away from incompatible materials.

» Arrange for pickup and disposal by a licensed hazardous waste disposal company. Do not
dispose of SC66 down the drain or in regular trash.

Experimental Workflow: In Vitro Cell Viability Assay

The following is a generalized workflow for a common experiment using SC66, an Akt inhibitor,

to assess its effect on the viability of cancer cells.
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Preparation

1. Cell Culture
(e.g., HepG2, Huh?)

2. Plate Cells
(96-well plate)

Treatment

3. Prepare SC66 Dilutions
(in DMSO, then media)

4. Treat Cells with SC66

(Varying concentrations)

5. Incubate
(e.g., 72 hours)

Analysis

6. Add Viability Reagent
(e.g., MTT, PrestoBlue)

'

7. Read Plate
(Spectrophotometer)

l

8. Data Analysis
(Calculate 1C50)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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